Metal-based magnetic fluids with core–shell structure FeB@SiO2 amorphous particles
Soft Matter Pub Date: 2017-08-15 DOI: 10.1039/C7SM01238A
Abstract
FeB@SiO2 amorphous particles were firstly introduced into Ga85.8In14.2 alloys to prepare metal-based magnetic fluids. The morphology of the FeB amorphous particles is spherical with an average particle size of about 190 nm. The shape of the particles is regular and the particle size is homogeneous. Stable core–shell structure SiO2 modified FeB amorphous particles are obtained and the thickness of the SiO2 coatings is observed to be about 40 nm. The results of VSM confirm that the saturation magnetization of the FeB amorphous particles is 131.5 emu g−1, which is almost two times higher than that of the Fe3O4 particles. The saturation magnetization of the FeB@SiO2 amorphous particles is 106.9 emu g−1, an approximate decrease of 18.7% due to the non-magnetic SiO2 coatings. The results from the torsional oscillation viscometer show that the metal-based magnetic fluids with FeB amorphous particles exhibit a desirable high temperature performance and are ideal candidates for high temperature use.
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